Cas no 21694-31-5 (Phosphoric acid,dimethyl 5-phenyl-3-isoxazolyl ester)

• Product Name: Phosphoric acid,dimethyl 5-phenyl-3-isoxazolyl ester
• CAS No: 21694-31-5
• MF: C₁₁H₁₂NO₅P
• MW: 269.190443992615
• CID: 280286
• PubChem ID: 210812
• Update Time: 2025-04-19

Phosphoric acid,dimethyl 5-phenyl-3-isoxazolyl ester Chemical and Physical Properties

Names and Identifiers

• dimethyl (5-phenyl-1,2-oxazol-3-yl) phosphate
• Phosphoric acid,dimethyl 5-phenyl-3-isoxazolyl ester
• Dimethyl 5-phenyl-3-isoxazolyl phosphate
• DTXSID80176075
• Phosphoric acid, dimethyl 5-phenyl-3-isoxazolyl ester
• 21694-31-5

• Inchi： 1S/C11H12NO5P/c1-14-18(13,15-2)17-11-8-10(16-12-11)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： LKEFZHUOLJHKRK-UHFFFAOYSA-N
• SMILES： P(=O)(OC)(OC)OC1C=C(C2C=CC=CC=2)ON=1

Computed Properties

• Exact Mass: 269.04536
• Monoisotopic Mass: 269.04530948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• PSA: 70.79